Cas no 2171784-19-1 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid
• CAS No: 2171784-19-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6440607
• PubChem ID: 165565872
• Update Time: 2025-10-21

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-5-methylhex-4-enoic acid
• EN300-1552087
• 2171784-19-1

• Inchi： 1S/C27H30N2O5/c1-17(2)11-12-23(24(30)31)29-25(32)27(13-14-27)16-28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-11,22-23H,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： AFMYZBCRUIFFCM-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2171784-19-1, known as 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropyl ring, and a formamido functional group, all of which contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of intricate chemical reactions, including the coupling of the Fmoc group to the cyclopropyl moiety, followed by the introduction of the formamido and hexenoic acid functionalities. The use of Fmoc as a protecting group is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an attractive candidate for applications in drug delivery systems and bioconjugation technologies.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have demonstrated that the cyclopropyl group can enhance the bioavailability of drugs by improving their solubility and permeability across biological membranes. Additionally, the presence of the hexenoic acid moiety suggests that this compound may exhibit anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural complexity of this compound also lends itself to applications in materials science. The combination of the Fmoc group and the cyclopropyl ring creates a rigid and planar structure that could be utilized in the design of advanced materials with tailored electronic properties. Furthermore, the formamido group provides opportunities for further functionalization, enabling the creation of hybrid materials with enhanced performance characteristics.

In terms of spectroscopic analysis, this compound exhibits distinctive absorption bands in both UV-vis and IR spectra, which can be used for its identification and characterization. The presence of conjugated double bonds in the hexenoic acid moiety contributes to its strong UV absorption, while the amide bonds exhibit characteristic IR bands that are indicative of their functional groups.

The development of this compound represents a significant advancement in organic chemistry, particularly in the design of complex molecules with multifunctional properties. Its unique combination of structural features makes it a valuable tool for researchers across various disciplines, from drug discovery to materials science.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid is a versatile and innovative compound with wide-ranging applications in both academic research and industrial settings. As ongoing studies continue to uncover its full potential, this molecule is poised to play a pivotal role in shaping future advancements in chemistry and related fields.